Cas no 1710471-58-1 (5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester)

• Product Name: 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester
• CAS No: 1710471-58-1
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 5201200
• Update Time: 2025-05-24

5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester
• 3-Pyridinecarboxylic acid, 5-(aminomethyl)-2-(trifluoromethyl)-, ethyl ester

• Inchi： 1S/C10H11F3N2O2/c1-2-17-9(16)7-3-6(4-14)5-15-8(7)10(11,12)13/h3,5H,2,4,14H2,1H3
• InChI Key： RKNFEWFEJOQOKG-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC=C(CN)C=C1C(OCC)=O

Additional information on 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester

Research Brief on 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester (CAS: 1710471-58-1): Recent Advances and Applications

The compound 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester (CAS: 1710471-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and aminomethyl functional groups, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of enzyme inhibition and receptor modulation. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications.

Recent literature indicates that 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester serves as a key intermediate in the synthesis of more complex pharmacologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where the trifluoromethyl group enhances binding affinity and metabolic stability. The study utilized computational modeling and in vitro assays to validate the compound's interaction with target enzymes, revealing a high degree of specificity. These findings underscore the compound's potential in designing next-generation kinase inhibitors for oncology and inflammatory diseases.

Another area of interest is the compound's role in central nervous system (CNS) drug development. Research conducted by a team at the University of California, San Francisco, in 2024, explored its derivatives as modulators of GABA receptors. The study reported that the ethyl ester moiety of 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester could be modified to improve blood-brain barrier penetration, making it a viable scaffold for CNS-targeted therapies. These modifications were shown to enhance the compound's pharmacokinetic profile without compromising its efficacy, as evidenced by in vivo studies in rodent models.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have optimized the production of 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, reducing the reliance on hazardous reagents and improving yield. This methodological breakthrough is expected to facilitate broader adoption of the compound in industrial and academic research settings, accelerating the discovery of new drug candidates.

Despite these promising developments, challenges remain. For instance, the compound's stability under physiological conditions requires further investigation, as preliminary data suggest potential degradation pathways that could limit its therapeutic utility. Future research directions may focus on structural optimization to address these limitations while preserving its beneficial properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the potential of 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester in drug development.

In conclusion, 5-Aminomethyl-2-trifluoromethyl-nicotinic acid ethyl ester (CAS: 1710471-58-1) represents a versatile and valuable compound in modern pharmaceutical research. Its applications span from kinase inhibition to CNS modulation, supported by robust synthetic methodologies and growing preclinical evidence. As research continues to elucidate its mechanisms and refine its properties, this compound is poised to play a pivotal role in the development of innovative therapeutics. Stakeholders in the chemical biology and pharmaceutical industries are encouraged to monitor ongoing studies and explore collaborative opportunities to leverage its full potential.